Cas no 610786-70-4 ((S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride)

• Product Name: (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride
• CAS No: 610786-70-4
• MF: C₁₇H₃₃ClN₂O₃
• MW: 348.9085
• MDL: MFCD29472353
• CID: 4654423
• PubChem ID: 86593101
• Update Time: 2025-05-28

(S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 4-[[(2S)-2-amino-3,3-dimethyl-1-oxobutyl]methylamino]-2,5-dimethyl-, ethyl ester, monohydrochloride, (2E,4S)-
• (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride
• Ethyl 4-[(2-amino-3,3-dimethylbutanoyl)-methylamino]-2,5-dimethylhex-2-enoate;hydrochloride
• ethyl (2E,4S)-2,5-dimethyl4-[methyl(3-methyl-L-valyl)amino]hex-2-enoate hydrochloride
• ODRXOMQLUFDMLT-OHFIRJTNSA-N
• ethyl (E,4S)-4-[[(2S)-2-amino-3,3-dimethylbutanoyl]-methylamino]-2,5-dimethylhex-2-enoate;hydrochloride
• CS-14952
• (S,E)-ETHYL 4-((S)-2-AMINO-N,3,3-TRIMETHYLBUTANAMIDO)-2,5-DIMETHYLHEX-2-ENOATE HCL
• ethyl (2E,4S)-2,5-dimethyl-4-[methyl(3-methyl-L-valyl)amino]hex-2-enoate hydrochloride
• CS-M3267
• 610786-70-4
• AKOS037650545
• (S,E)-ethyl4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoatehydrochloride
• C12914

• MDL： MFCD29472353
• Inchi： 1S/C17H32N2O3.ClH/c1-9-22-16(21)12(4)10-13(11(2)3)19(8)15(20)14(18)17(5,6)7;/h10-11,13-14H,9,18H2,1-8H3;1H
• InChI Key： ODRXOMQLUFDMLT-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])N(C([H])([H])[H])C([H])(C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 348.2179706g/mol
• Monoisotopic Mass: 348.2179706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Additional information on (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride

Research Brief on (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride (CAS: 610786-70-4)

The compound (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride (CAS: 610786-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, aiming to elucidate its mechanism of action and optimize its pharmacological profile.

One of the key areas of investigation involves the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have reported improved synthetic routes to produce (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride with higher yields and purity, which is critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring reproducibility in research settings.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymes involved in disease pathways, such as proteases or kinases. For instance, recent in vitro assays have demonstrated its ability to modulate enzymatic activity at micromolar concentrations, highlighting its potential as a lead compound for further drug development. Additionally, its stability under physiological conditions and compatibility with various drug formulations are being evaluated to assess its suitability for in vivo applications.

Another noteworthy aspect of the research is the exploration of (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride in combination therapies. Scientists are investigating its synergistic effects with other therapeutic agents to enhance efficacy and reduce resistance in target diseases. These studies are supported by computational modeling and molecular docking simulations, which provide insights into the compound's binding interactions with biological targets.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps through comprehensive animal studies and toxicity profiling. Furthermore, regulatory considerations and intellectual property aspects related to its use in drug development are being scrutinized to facilitate its transition from the laboratory to the clinic.

In conclusion, (S,E)-ethyl 4-((S)-2-amino-N,3,3-trimethylbutanamido)-2,5-dimethylhex-2-enoate hydrochloride represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural features and biological activity warrant continued investigation, with the potential to contribute to novel therapeutic strategies. Future research should focus on optimizing its pharmacological properties, expanding its therapeutic applications, and addressing any safety concerns to pave the way for clinical translation.